N-cyclopropyl-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-cyclopropyl-2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C15H15FN2OS2/c16-11-3-1-10(2-4-11)8-20-15-18-13(9-21-15)7-14(19)17-12-5-6-12/h1-4,9,12H,5-8H2,(H,17,19)
• InChI Key: ANVSDZBOKORGDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)F
• Molecular Formula: C15H15FN2OS2
• Molecular Weight: 322.4 g/mol

Description

Molecular Structure Analysis

Thiazoles contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to reduce inflammation in animal models, as well as to inhibit the growth of cancer cells. Additionally, this compound has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclopropyl-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide in lab experiments is its unique properties. This compound has been found to have a number of potential applications in scientific research, making it a versatile and useful tool for researchers. However, one limitation of using this compound is that it can be difficult and time-consuming to synthesize, which may limit its availability for some researchers.

Future Directions

There are a number of potential future directions for research on N-cyclopropyl-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide. One area of interest is the development of new anti-inflammatory and anti-cancer drugs based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify other potential applications in scientific research.

Synthesis Methods

The synthesis of N-cyclopropyl-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide involves a multi-step process that begins with the reaction of 4-fluorobenzyl chloride with thioacetamide. This is followed by the reaction of the resulting intermediate with cyclopropylamine and 2-bromoacetic acid to obtain the final product.

Scientific Research Applications

N-cyclopropyl-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide has been found to be useful in a wide range of scientific research applications. It has been studied for its potential as an anti-inflammatory agent, as well as for its ability to inhibit the growth of cancer cells. Additionally, this compound has been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.